Cas no 57624-55-2 (3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene)

• Product Name: 3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
• CAS No: 57624-55-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 344789
• PubChem ID: 12220426
• Update Time: 2025-04-19

3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene Chemical and Physical Properties

Names and Identifiers

• 3,6,9-Trioxabicyclo[9.3.1]pentadeca-1(15),11,13-triene
• 57624-55-2
• DTXSID60481078

• Inchi： 1S/C12H16O3/c1-2-11-8-12(3-1)10-15-7-5-13-4-6-14-9-11/h1-3,8H,4-7,9-10H2
• InChI Key： GBFXQDPBIPTONL-UHFFFAOYSA-N
• SMILES： O1CCOCCOCC2C=CC=C(C=2)C1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69